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Cat. No.: B3340204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-B345TTQ is a small molecule inhibitor that selectively disrupts the interaction between α4

integrin and paxillin.[1][2] This interaction is a critical component of the intracellular signaling

cascade that regulates leukocyte migration and adhesion, processes central to the

inflammatory response.[1] Preclinical studies have demonstrated that 6-B345TTQ can impair

the migration of mononuclear leukocytes, suggesting its potential as a therapeutic agent for

inflammatory diseases.[1][2] While its effects on cell migration have been characterized, its

specific impact on the firm adhesion of leukocytes to the endothelium, particularly under

physiological shear stress, warrants further investigation.[1]

These application notes provide detailed protocols for assessing the effects of 6-B345TTQ on

leukocyte adhesion in vitro. The described assays are designed to quantify both static adhesion

and adhesion under flow conditions, providing a comprehensive understanding of the

compound's mechanism of action.

Signaling Pathway and Mechanism of Action
Leukocyte adhesion to the vascular endothelium is a multi-step process mediated by adhesion

molecules, including selectins and integrins. The α4β1 integrin, expressed on the surface of

leukocytes, plays a crucial role in their firm adhesion to endothelial cells by binding to its ligand,

Vascular Cell Adhesion Molecule-1 (VCAM-1). Upon ligand binding, intracellular signaling
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cascades are initiated, leading to cytoskeletal rearrangements and firm adhesion. Paxillin is a

key adaptor protein in this process, linking the cytoplasmic tail of the α4 integrin to the actin

cytoskeleton and other signaling molecules. By inhibiting the α4 integrin-paxillin interaction, 6-
B345TTQ is hypothesized to disrupt this signaling pathway, thereby reducing the ability of

leukocytes to firmly adhere to the endothelium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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